Magnesium selenate

• CAS: 14986-91-5
• Synonyms: Acid, Selenic; Ammonium Selenate; calcium selenate; disodium selenate; Magnesium Selenate; Monosodium Selenate; Potassium Selenate; selenate; Selenate, Ammonium; Selenate, Calcium; Selenate, Disodium; Selenate, Magnesium; Selenate, Monosodium; Selenate, Potassium; Selenate, Sodium; selenic acid; selenic acid, ammonium salt; selenic acid, calcium salt; Selenic Acid, Diammonium Salt; selenic acid, disodium salt, 75Se-labeled; selenic acid, disodium salt, decahydrate; selenic acid, magnesium salt; Selenic Acid, Monosodium Salt; selenic acid, potassium salt; sodium selenate
• Molecular Formula: MgSeO4; MgO4Se
• Molecular Weight: 167.27 g/mol
• SMILES: [O-][Se](=O)(=O)[O-].[Mg+2]
• InChI: InChI=1S/Mg.H2O4Se/c;1-5(2,3)4/h;(H2,1,2,3,4)/q+2;/p-2
• InChIKey: VWCLCSQRZVBEJD-UHFFFAOYSA-L

Researchers requiring a selenium source that does not compromise essential cation uptake in plant studies rely on this anhydrous salt. Selenate treatments selectively increase Mg, Zn, and Mn accumulation, unlike selenite forms. For solid-state synthesis, its stability to 1338°C prevents premature decomposition seen with sodium selenate. Features: - Simultaneously delivers bioavailable Mg²⁺ and SeO₄²⁻ in a defined 1:1 stoichiometry - Maintains chemical integrity in high-temperature processes up to 1338°C - Enables selenate-specific GPX induction studies without organic Se confounding factors

Magnesium Selenate Specifications

Magnesium selenate (MgSeO₄) is a divalent inorganic salt formed from magnesium cations and selenate anions, most commonly encountered as the hexahydrate (MgSeO₄·6H₂O, CAS 13446-28-1) . The anhydrous form (CAS 14986-91-5) exhibits a monoclinic crystal structure with a density of 1.928 g/cm³ and is characterized by high thermal stability, with the anhydrate remaining stable upon heating to 1338°C and possessing a heat of formation (ΔHf°) of −968.5 kJ/mol . This compound serves as a dual-purpose reagent that simultaneously delivers bioavailable selenium in the +6 oxidation state (selenate) and magnesium, a critical macronutrient, making it particularly relevant for plant nutrition studies, environmental selenium speciation research, and specialized synthetic applications where the combination of these two elements in a single, well-defined crystalline salt is advantageous [1].

Plant biofortification studies Simultaneous Mg and selenate delivery supports cation uptake research

High-temperature synthesis Stable to 1338°C; enables selenate doping in ceramics

Hydrate phase studies Well-characterized stepwise dehydration for thermodynamic modeling

• [1] ScienceDirect. Magnesium Selenate. In: Selenate - an overview. Molecular formula MgSeO₄, molecular weight 167.2566 g/mol. Preparation and properties. View Source

Magnesium Selenate: Why Substitution Fails

Direct substitution of magnesium selenate with sodium selenate, potassium selenate, or magnesium selenite is scientifically unsound due to fundamentally distinct physicochemical and biological behaviors. Sodium selenate (Na₂SeO₄) exhibits approximately 73% higher aqueous solubility (~950 g/L vs. ~550 g/L at 20°C) and markedly lower thermal stability (decomposing at ~400°C) compared to magnesium selenate, which remains stable up to 1338°C . Critically, the selenate anion (SeO₄²⁻) and selenite anion (SeO₃²⁻) exhibit divergent plant uptake kinetics, translocation patterns, and effects on the accumulation of other essential cations, as demonstrated in hydroponic Zea mays studies where selenate selectively increased Mg, Zn, and Mn accumulation while selenite/selenate mixtures decreased these same cations [1]. Furthermore, in mammalian systems, selenate supplementation specifically and significantly increases thrombocyte glutathione peroxidase (GPX) activity, whereas organic selenium forms (Se-enriched yeast, Se-enriched milk) do not produce this effect [2]. Procurement of an alternative selenium source without accounting for these cation-dependent and oxidation-state-specific variables will introduce uncontrolled experimental error and confound data interpretation.

Sodium or potassium selenate

Markedly higher solubility and lower thermal stability may shift release kinetics and compromise high-temperature integrity.

Magnesium selenite

Selenite (SeO₃²⁻) alters cation uptake direction—reduces Mg, Zn, Mn accumulation, unlike selenate which increases them.

Organic selenium compounds

Do not replicate selenate’s specific thrombocyte GPX induction; endpoint interpretation may differ.

• [1] Longchamp M, et al. Effects on the accumulation of calcium, magnesium, iron, manganese, copper and zinc of adding the two inorganic forms of selenium to solution cultures of Zea mays. Plant Physiol Biochem. 2016 Jan;98:128-137. doi:10.1016/j.plaphy.2015.11.013. View Source
• [2] Ravn-Haren G, et al. A short-term intervention trial with selenate, selenium-enriched yeast and selenium-enriched milk: effects on oxidative defence regulation. Br J Nutr. 2008 Apr;99(4):883-892. doi:10.1017/S0007114507825153. View Source

Magnesium Selenate Comparative Evidence

Thermal Stability vs. Sodium Selenate

Magnesium selenate demonstrates substantially superior thermal stability relative to its sodium counterpart. While sodium selenate (Na₂SeO₄) undergoes thermal decomposition at approximately 400°C, the anhydrous form of magnesium selenate remains stable upon heating to 1338°C . This represents a thermal stability advantage of at least 938°C, which is critical for high-temperature solid-state syntheses, ceramic processing, and applications requiring retention of the selenate anion under elevated thermal loads without premature decomposition.

Thermal stability

Head-to-head

Stable to 1338°C (anhydrous MgSeO₄) vs decomposes at ~400°C (Na₂SeO₄)

Supports high-temperature synthesis research; Na₂SeO₄ decomposes prematurely

Anhydrous form; standard atmospheric conditions

Evidence Dimension	Thermal stability (decomposition temperature)
Target Compound Data	Stable upon heating to 1338°C (anhydrous MgSeO₄)
Comparator Or Baseline	Sodium selenate (Na₂SeO₄): decomposes at ~400°C
Quantified Difference	Magnesium selenate withstands ≥938°C higher temperature before decomposition
Conditions	Anhydrous form; heating under standard atmospheric conditions

Why This Matters

For high-temperature solid-state reactions or ceramic doping processes, magnesium selenate is the only viable selenate salt that retains its chemical integrity, whereas sodium selenate would prematurely decompose and release volatile selenium species.

Aqueous Solubility Profile

The aqueous solubility of magnesium selenate is temperature-dependent and hydration-state specific. Quantitative solubility data for MgSeO₄·xH₂O in water are: 31.41 g/100g solution at 0°C (heptahydrate phase), 35.70 g/100g at 25°C (hexahydrate phase), and 46.50 g/100g at 99.5°C (4.5-hydrate phase) . For the hexahydrate specifically, solubility values of 20.2 g/100 mL at 0°C, 30.4 g/100 mL at 10°C, 38.3 g/100 mL at 20°C, 44.3 g/100 mL at 30°C, 48.6 g/100 mL at 40°C, and 55.8 g/100 mL at 60°C have been reported [1]. In contrast, sodium selenate exhibits substantially higher solubility of approximately 950 g/L (95 g/100 mL) at 20°C, a difference of ~2.5-fold . This moderated solubility profile of magnesium selenate enables more precise control of selenium release rates in hydroponic and soil-drench applications, reducing the risk of acute selenium toxicity from rapid dissolution.

Aqueous solubility

Head-to-head

MgSeO₄·6H₂O: 38.3 g/100 mL (20°C); Na₂SeO₄: ~95 g/100 mL (20°C), ~2.5-fold difference

Moderated solubility may support controlled-release nutrient studies

Temperature-dependent data available 0–60°C

Evidence Dimension	Aqueous solubility
Target Compound Data	MgSeO₄·6H₂O: 38.3 g/100 mL (20°C); 35.70 g/100g solution (25°C) [1]
Comparator Or Baseline	Sodium selenate (Na₂SeO₄): ~950 g/L ≈ 95 g/100 mL at 20°C
Quantified Difference	Sodium selenate is approximately 2.5-fold more soluble than magnesium selenate at ambient temperature
Conditions	Aqueous solution; temperature range 0-60°C; hydrated phases as noted

Why This Matters

The lower and more controlled solubility of magnesium selenate makes it preferable for sustained-release selenium delivery in plant growth media and for crystallization studies, whereas sodium selenate's high solubility may cause unintended rapid selenium spikes.

• [1] ScienceDirect. Magnesium Selenate. Solubility of MgSeO₄·6H₂O in water (g/100 mL): 20.2 (0°C), 30.4 (10°C), 38.3 (20°C), 44.3 (30°C), 48.6 (40°C), 55.8 (60°C). View Source

Selenate vs. Selenite: Cation Uptake

In hydroponic Zea mays seedlings exposed to 1000 μg·L⁻¹ selenium, the selenate anion (SeO₄²⁻) as provided by magnesium selenate produced markedly different cation accumulation patterns compared to selenite (SeO₃²⁻) or mixed selenate/selenite treatments [1]. Specifically, selenate alone tended to increase the accumulation of magnesium, zinc, and manganese in plant tissues. In contrast, a selenate/selenite mixture tended to decrease the accumulation of calcium, magnesium, zinc, and manganese [1]. This demonstrates that the choice of selenium oxidation state (selenate vs. selenite) directly and differentially modulates the uptake of essential macronutrients and micronutrients, with selenate showing a beneficial trend for Mg, Zn, and Mn accumulation.

Cation uptake

Head-to-head

Selenate: increased Mg, Zn, Mn in Zea mays. Selenite: decreased Ca, Mg, Zn, Mn

Selenate source may preserve essential cation nutrition in biofortification

Hydroponic study at 1000 µg·L⁻¹ Se

Evidence Dimension	Effect on plant cation accumulation
Target Compound Data	Selenate (1000 μg·L⁻¹ Se) → increased accumulation of Mg, Zn, and Mn in Zea mays
Comparator Or Baseline	Selenite or selenate/selenite mixture (1000 μg·L⁻¹ Se) → decreased accumulation of Ca, Mg, Zn, and Mn
Quantified Difference	Directional difference: selenate increased Mg/Zn/Mn; selenite/mixed treatments decreased these cations
Conditions	Hydroponic Zea mays seedlings; growth chamber; nutrient solution with 10, 50, or 1000 μg·L⁻¹ Se as selenate or selenite

Why This Matters

When the research objective is selenium biofortification without compromising magnesium, zinc, or manganese nutrition, magnesium selenate is the preferred selenium source, whereas selenite-based reagents may inadvertently suppress uptake of these essential cations.

• [1] Longchamp M, et al. Effects on the accumulation of calcium, magnesium, iron, manganese, copper and zinc of adding the two inorganic forms of selenium to solution cultures of Zea mays. Plant Physiol Biochem. 2016 Jan;98:128-137. doi:10.1016/j.plaphy.2015.11.013. PMID: 26686285. View Source

GPX Induction: Selenate vs. Organic Forms

A randomized, double-blind crossover study in healthy young men demonstrated that short-term (1 week) supplementation with selenate (300 μg Se/day) specifically increased thrombocyte glutathione peroxidase (GPX) activity, whereas supplementation with organic selenium forms—Se-enriched yeast (300 μg Se/day) or Se-enriched milk (~480 μg Se/day)—did not significantly increase thrombocyte GPX [1]. This differential response indicates that selenate, as the selenium source in magnesium selenate, is preferentially utilized for GPX synthesis in platelets compared to organic selenium compounds, despite organic forms producing higher serum selenium levels [1].

GPX induction

Head-to-head

Selenate (300 µg Se/day) increased thrombocyte GPX; organic Se did not

Supports selenoprotein synthesis studies; endpoint may not transfer to organic Se sources

Randomized crossover trial; 1-week supplementation

Evidence Dimension	Thrombocyte glutathione peroxidase (GPX) activity induction
Target Compound Data	Selenate (300 μg Se/day for 1 week): significant increase in thrombocyte GPX activity
Comparator Or Baseline	Se-enriched yeast (300 μg Se/day) and Se-enriched milk (~480 μg Se/day): no significant increase in thrombocyte GPX
Quantified Difference	Selenate uniquely increased thrombocyte GPX among tested selenium forms; organic forms failed to induce this response
Conditions	Randomized, double-blind crossover trial; 1-week supplementation periods; healthy young men (n not specified in excerpt)

Why This Matters

For studies investigating selenoprotein synthesis or antioxidant enzyme regulation in mammalian systems, magnesium selenate provides a selenate source with demonstrated, specific GPX-induction activity that organic selenium compounds do not replicate, enabling targeted mechanistic investigations.

• [1] Ravn-Haren G, Bügel S, Krath BN, Hoac T, Stagsted J, Jørgensen K, Bresson JR, Larsen EH, Dragsted LO. A short-term intervention trial with selenate, selenium-enriched yeast and selenium-enriched milk: effects on oxidative defence regulation. Br J Nutr. 2008 Apr;99(4):883-892. doi:10.1017/S0007114507825153. View Source

Dual Nutrient Foliar Application

A two-season field trial on peanut (Arachis hypogaea) plants irrigated with agricultural drainage water evaluated foliar applications of magnesium and selenium [1]. Among all foliar treatments, the combined magnesium + selenium treatment F7 (Mg at 1680 g ha⁻¹ + Se at 5.0 mg L⁻¹) demonstrated the highest efficacy in promoting growth and yield, with the effectiveness ranking: F7 (Mg+Se combined) > F6 (Mg+Se combined, lower Mg) > F3 (Mg alone) > F2 (Mg alone) > F4 (Se alone) > F1 (control) > F5 (Se alone, higher rate) [1]. The catalase (CAT) antioxidant enzyme activity trend paralleled the growth performance trend, confirming that the synergistic Mg-Se combination provides superior agronomic and physiological benefits compared to individual element applications. Magnesium selenate delivers both elements in a single compound with a precisely defined stoichiometric ratio, simplifying formulation and ensuring consistent co-delivery.

Foliar performance

Class-level

Combined Mg+Se treatment ranked 1st among 7 treatments for growth and yield

Combined Mg+Se application may support yield endpoint studies; single-element treatments ranked lower

Two-season field trial; peanut under saline irrigation stress

Evidence Dimension	Growth performance and yield in peanuts under irrigation stress
Target Compound Data	Combined Mg+Se treatment (F7) ranked highest among 7 foliar treatments for growth and yield promotion
Comparator Or Baseline	Mg-alone treatments (F2, F3); Se-alone treatments (F4, F5); untreated control (F1)
Quantified Difference	Combined Mg+Se treatment (F7) outperformed all single-element and control treatments; efficacy ranking: F7 > F6 > F3 > F2 > F4 > F1 > F5
Conditions	Two-season field trial (2022-2023); peanuts irrigated with agricultural drainage water; foliar spray application

Why This Matters

Magnesium selenate provides a single-compound source of both magnesium and selenium in a defined 1:1 molar ratio (Mg:Se), enabling precise, reproducible formulation of dual-nutrient foliar sprays without the need for separate magnesium and selenium salts, thereby reducing formulation complexity and batch-to-batch variability.

• [1] El-Sharkawy M, et al. Evaluating the Response of Peanuts Plant Irrigated with Agricultural Drainage Water to Organic Fertilization and Foliar Application of Magnesium and Selenium, Along with Soil Property Assessment. Egypt J Soil Sci. 2023;63(4):589-607. doi:10.21608/ejss.2023.224185.1630. View Source

Dehydration Thermodynamics & Hydrate Phases

Thermal analysis (TG, DTA, DSC) of MgSeO₄·6H₂O reveals a well-defined stepwise dehydration pathway, producing distinct intermediate hydrate phases at specific temperatures: MgSeO₄·5H₂O at 78°C, MgSeO₄·4H₂O at 110°C, MgSeO₄·2H₂O at 205°C, and MgSeO₄·H₂O at 235°C [1]. The enthalpies of dehydration for each observed stage and the enthalpies of formation for MgSeO₄·6H₂O, MgSeO₄·4H₂O, MgSeO₄·2H₂O, and MgSeO₄·H₂O have been quantitatively determined from DSC data [1]. This well-characterized dehydration behavior is in contrast to sodium selenate, which decomposes rather than simply dehydrating at temperatures above ~400°C . The availability of precise thermodynamic parameters for each hydrate phase enables accurate prediction of phase behavior and energy requirements in thermal processing applications.

Dehydration steps

Class-level

Stepwise: MgSeO₄·5H₂O at 78°C → 4H₂O at 110°C → 2H₂O at 205°C → H₂O at 235°C

Well-characterized pathway supports hydrate polymorphism and dehydration kinetics research

TG, DTA, DSC analysis; enthalpy data available

Evidence Dimension	Dehydration temperature of hexahydrate intermediate phases
Target Compound Data	MgSeO₄·5H₂O at 78°C; MgSeO₄·4H₂O at 110°C; MgSeO₄·2H₂O at 205°C; MgSeO₄·H₂O at 235°C
Comparator Or Baseline	Sodium selenate: decomposes at ~400°C without forming discrete, well-characterized lower hydrates
Quantified Difference	Magnesium selenate undergoes stepwise dehydration with distinct, thermodynamically characterized hydrate phases; sodium selenate decomposes directly
Conditions	TG, DTA, DSC analysis; temperature range 20-450°C

Why This Matters

The well-defined, stepwise dehydration pathway of magnesium selenate hexahydrate, with fully characterized thermodynamic parameters for each intermediate hydrate, makes it an ideal model compound for studying hydrate polymorphism and dehydration kinetics, whereas sodium selenate's direct decomposition precludes such investigations.

• [1] ScienceDirect. Magnesium Selenate. Thermal dehydration of MgSeO₄·6H₂O studied by TG, DTA, and DSC. Intermediate hydrates produced at 78°C (pentahydrate), 110°C (tetrahydrate), 205°C (dihydrate), 235°C (monohydrate). Enthalpies of dehydration and formation determined. View Source

Magnesium Selenate Applications

Selenium Biofortification with Cation Preservation

In hydroponic or controlled-environment plant studies aimed at producing selenium-enriched crops without compromising the uptake of essential divalent cations, magnesium selenate is the scientifically validated selenium source. As demonstrated in Zea mays hydroponic experiments, selenate treatment (1000 μg·L⁻¹ Se) selectively increased the accumulation of magnesium, zinc, and manganese in plant tissues, whereas selenite or mixed selenate/selenite treatments decreased the accumulation of these same cations [1]. Magnesium selenate therefore enables selenium biofortification while simultaneously delivering bioavailable magnesium and avoiding the cation-suppressing effects associated with selenite.

High-Temperature Synthesis & Ceramics

For solid-state reactions, ceramic processing, or materials synthesis conducted at temperatures up to 1338°C, magnesium selenate is the only viable selenate salt that maintains chemical integrity without premature decomposition. Sodium selenate decomposes at approximately 400°C, releasing volatile selenium species and altering the intended reaction stoichiometry [1]. Magnesium selenate's exceptional thermal stability makes it the precursor of choice for preparing selenate-doped oxides, glasses, or other materials requiring high-temperature processing while preserving the SeO₄²⁻ structural unit.

GPX Enzyme Regulation Studies

In nutritional biochemistry or toxicology studies examining the differential effects of selenium chemical forms on selenoprotein expression, magnesium selenate provides a well-characterized inorganic selenate source with demonstrated, specific biological activity. A randomized controlled human trial established that short-term selenate supplementation (300 μg Se/day) uniquely increased thrombocyte glutathione peroxidase (GPX) activity, whereas organic selenium forms (Se-enriched yeast, Se-enriched milk) failed to produce this effect [1]. Magnesium selenate thus enables targeted investigation of selenate-specific GPX induction pathways without confounding by organic selenium metabolites.

Dual-Nutrient Foliar Formulations

In agricultural research and commercial formulation development for foliar fertilizers targeting crops under abiotic stress (e.g., saline irrigation, drought), magnesium selenate offers a single-compound source that delivers both magnesium and selenium in a precisely defined 1:1 molar stoichiometry. Field trials on peanuts demonstrated that combined magnesium + selenium foliar treatment produced the highest growth performance and yield among all tested treatments, with parallel increases in catalase antioxidant enzyme activity [1]. Magnesium selenate simplifies formulation, ensures batch-to-batch consistency of the Mg:Se ratio, and eliminates the need for separate magnesium and selenium salts, reducing procurement and quality control complexity.

Application

Selection Property

Validation Focus

Plant selenium biofortification

Cation uptake modulation (selenate vs. selenite)

Mg, Zn, Mn accumulation in target species

High-temperature ceramic synthesis

Thermal stability (up to 1338°C)

Phase integrity of SeO₄²⁻ under processing conditions

Selenoprotein enzyme regulation

Specific GPX induction by selenate

Thrombocyte GPX activity vs. organic Se controls

Dual-nutrient foliar formulation

Defined Mg:Se stoichiometry for dual delivery

Yield and antioxidant enzyme endpoints under abiotic stress

• [1] Longchamp M, et al. Effects on the accumulation of calcium, magnesium, iron, manganese, copper and zinc of adding the two inorganic forms of selenium to solution cultures of Zea mays. Plant Physiol Biochem. 2016 Jan;98:128-137. doi:10.1016/j.plaphy.2015.11.013. PMID: 26686285. View Source
• [2] Ravn-Haren G, et al. A short-term intervention trial with selenate, selenium-enriched yeast and selenium-enriched milk: effects on oxidative defence regulation. Br J Nutr. 2008 Apr;99(4):883-892. doi:10.1017/S0007114507825153. View Source
• [3] El-Sharkawy M, et al. Evaluating the Response of Peanuts Plant Irrigated with Agricultural Drainage Water to Organic Fertilization and Foliar Application of Magnesium and Selenium, Along with Soil Property Assessment. Egypt J Soil Sci. 2023;63(4):589-607. doi:10.21608/ejss.2023.224185.1630. View Source